Cas no 2503209-32-1 (4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2503209-32-1
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 5671123
• PubChem ID: 165877378
• Update Time: 2025-07-22

4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503209-32-1
• EN300-27127362
• 4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride
• 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C11H11F2NO2.ClH/c12-7-1-6(2-8(13)3-7)9-4-14-5-10(9)11(15)16;/h1-3,9-10,14H,4-5H2,(H,15,16);1H
• InChI Key： BHKVWBMIXUIQQN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)C1CNCC1C(=O)O)F

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride

Introduction to 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2503209-32-1)

4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2503209-32-1, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a pyrrolidine ring fused with a 3,5-difluorophenyl moiety, which contributes to its distinct chemical behavior and reactivity. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further exploration in therapeutic research.

The 3,5-difluorophenyl group is particularly noteworthy as it introduces electron-withdrawing effects, which can influence the compound's interactions with biological targets. This feature is often exploited in the design of small-molecule inhibitors and modulators. In the context of contemporary pharmaceutical research, compounds with such structural motifs are of great interest due to their ability to modulate enzyme activity and receptor binding. The pyrrolidine core is another key structural element that is frequently encountered in biologically active molecules, known for its role in stabilizing pharmacophores and facilitating binding to specific protein targets.

Recent studies have highlighted the significance of 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride in the development of novel therapeutic agents. Its unique chemical properties make it a promising scaffold for further derivatization and optimization. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules that could target various diseases, including neurological disorders and inflammatory conditions. The fluorine atoms in the 3,5-difluorophenyl group play a crucial role in enhancing metabolic stability and improving binding affinity to biological targets.

In addition to its pharmacological potential, this compound has shown interesting physicochemical properties that make it suitable for formulation development. The hydrochloride salt form ensures better handling and dissolution characteristics, which are critical factors in drug formulation. This aspect has been particularly relevant in preclinical studies where bioavailability and pharmacokinetic profiles are carefully evaluated. The compound's stability under various storage conditions has also been a focus of attention, ensuring its suitability for industrial-scale production.

The synthesis of 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrrolidine ring efficiently. The introduction of fluorine atoms into the aromatic ring has been achieved through halogenation reactions, which are critical for maintaining the desired electronic properties.

From a computational chemistry perspective, the molecular modeling of 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride has provided valuable insights into its interactions with biological targets. Docking studies have been conducted to evaluate its binding affinity to various enzymes and receptors. These studies have revealed potential mechanisms of action that could be exploited for therapeutic intervention. The computational results have guided experimental efforts by predicting favorable interactions and highlighting key binding pockets.

The pharmacological evaluation of this compound has been ongoing in several research laboratories worldwide. Initial in vitro studies have demonstrated promising activity against certain disease-related targets. These findings have encouraged further investigation into its potential as a lead compound for drug development. Animal models have been employed to assess its efficacy and safety profiles, providing crucial data for regulatory submissions.

The regulatory landscape for novel pharmaceutical compounds like 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring the quality and consistency of pharmaceutical products derived from this compound. Researchers are working closely with regulatory agencies to navigate these requirements and advance their candidates towards clinical development.

The future prospects for 4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride appear promising as more data becomes available on its pharmacological properties. Ongoing research aims to optimize its efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field.

In conclusion,4-(3,5-Difluorophenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2503209-32-1) represents a significant advancement in pharmaceutical chemistry due to its unique structure and functional properties. Its potential applications in drug discovery are vast, ranging from neurological disorders to inflammatory conditions. As research continues to uncover new insights into its pharmacological behavior,this compound is poised to play a crucial role in the development of next-generation therapeutics.